Cas no 1795480-16-8 (N-[(5-thiophen-3-ylpyridin-3-yl)methyl]benzamide)

• Product Name: N-[(5-thiophen-3-ylpyridin-3-yl)methyl]benzamide
• CAS No: 1795480-16-8
• MF: C₁₇H₁₄N₂OS
• MW: 294.370862483978
• CID: 5368311
• Update Time: 2025-10-29

N-[(5-thiophen-3-ylpyridin-3-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-thiophen-3-ylpyridin-3-yl)methyl]benzamide

• Inchi： 1S/C17H14N2OS/c20-17(14-4-2-1-3-5-14)19-10-13-8-16(11-18-9-13)15-6-7-21-12-15/h1-9,11-12H,10H2,(H,19,20)
• InChI Key： OWSFPOXDTUWIQE-UHFFFAOYSA-N
• SMILES： C(NCC1=CC(C2C=CSC=2)=CN=C1)(=O)C1=CC=CC=C1

Additional information on N-[(5-thiophen-3-ylpyridin-3-yl)methyl]benzamide

N-[(5-thiophen-3-ylpyridin-3-yl)methyl]benzamide: A Comprehensive Overview

The compound N-[(5-thiophen-3-ylpyridin-3-yl)methyl]benzamide, with the CAS number 1795480-16-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a benzamide moiety with a 5-thiophen-3-ylpyridine ring system. The integration of these functional groups offers a wide range of potential applications, particularly in drug discovery and advanced material synthesis.

Recent studies have highlighted the importance of thiophene-containing compounds in various biological systems. The thiophene ring, a five-membered aromatic heterocycle, is known for its stability and electronic properties, making it a valuable component in medicinal chemistry. In the case of N-[(5-thiophen-3-ylpyridin-3-yl)methyl]benzamide, the thiophene group is strategically positioned at the 3-position of the pyridine ring, which enhances the molecule's ability to interact with biological targets such as enzymes and receptors.

The benzamide group, another key feature of this compound, contributes to its hydrophilic properties. This makes it suitable for applications where solubility and bioavailability are critical factors. Recent research has explored the use of benzamide-containing compounds as inhibitors of various enzymes, including kinases and proteases. The combination of the benzamide group with the thiophene-pyridine system in this compound creates a unique chemical entity with potential therapeutic applications.

From a synthetic perspective, the construction of N-[(5-thiophen-3-ylpyridin-3-yl)methyl]benzamide involves a series of well-established organic reactions. The synthesis typically begins with the preparation of the 5-thiophen-pyridine derivative, followed by amidation with benzoyl chloride or its equivalent. This modular approach allows for easy modification of substituents on both the thiophene and pyridine rings, enabling researchers to explore a wide range of structural variations.

In terms of applications, this compound has shown promise in several areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, its electronic properties make it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, which are crucial for predicting its behavior in different chemical environments. These studies have also highlighted the importance of steric and electronic effects in determining the compound's interactions with biological targets.

In conclusion, N-[(5-thiophen-3-ylpyridin-3-yl)methyl]benzamide represents a versatile molecule with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a valuable tool for exploring new frontiers in chemistry and pharmacology.